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Compound of Interest

Compound Name: Finrozole

Cat. No.: B1672675 Get Quote

Finrozole, a potent aromatase inhibitor, requires meticulous handling and disposal to ensure

the safety of laboratory personnel and the environment. Adherence to proper disposal protocols

is not only a cornerstone of responsible research but also a legal necessity, governed by

stringent regulations. This guide provides essential, step-by-step instructions for the safe

disposal of Finrozole, ensuring compliance and minimizing risk.

Chemical and Physical Properties of Finrozole
A comprehensive understanding of Finrozole's properties is fundamental to its safe handling

and disposal. The following table summarizes its key chemical and physical characteristics.

Property Value

Chemical Formula C18H15FN4O[1][2]

Molar Mass 322.343 g·mol−1[1]

CAS Number 160146-17-8[2][3]

Appearance Solid (presumed)

Solubility Soluble in DMSO[3]

IUPAC Name
4-[(1R,2S)-3-(4-fluorophenyl)-2-hydroxy-1-

(1,2,4-triazol-1-yl)propyl]benzonitrile[2][3]
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Hazard Identification and Safety Precautions
Finrozole is classified with significant health hazards that necessitate stringent safety

measures during handling and disposal.

GHS Hazard Classifications:

Reproductive Toxicity (H360): May damage fertility or the unborn child.[2]

Effects on or via Lactation (H362): May cause harm to breast-fed children.[2]

Specific Target Organ Toxicity, Repeated Exposure (H373): May cause damage to organs

through prolonged or repeated exposure.[2]

Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat, and eye protection.[4]

Ventilation: Handle Finrozole in a well-ventilated area or under a chemical fume hood to

avoid inhalation of dust or aerosols.[4]

Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse thoroughly with

water.[4]

Pregnancy: Avoid contact during pregnancy and while nursing.[4]

Step-by-Step Disposal Protocol for Finrozole
The disposal of Finrozole must comply with federal, state, and local regulations for hazardous

pharmaceutical waste.[5][6] The primary regulatory framework in the United States is the

Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection

Agency (EPA).[5][6]

Experimental Workflow for Finrozole Disposal
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Phase 1: In-Lab Preparation

Phase 2: Institutional Disposal

Phase 3: Final Disposition

1. Segregate Waste
(Sharps, solid, liquid)

2. Neutralize (if applicable)
Consult Safety Office

3. Package Securely
Label clearly as 'Hazardous Waste'

4. Transfer to Central Accumulation Area
Follow institutional guidelines

Internal Transfer

5. Licensed Waste Hauler Collection
Manifest documentation required

6. Transport to Permitted Facility
RCRA-approved site

External Transport

7. Incineration
High-temperature destruction

8. Landfill of Ash
In a permitted hazardous waste landfill
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Caption: Workflow for the proper disposal of Finrozole waste from the laboratory to its final

disposition.

Detailed Methodologies:

Waste Segregation:

Solid Waste: Collect any solid Finrozole waste, including contaminated PPE (gloves, lab

coats), weigh boats, and absorbent pads, in a designated, clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing Finrozole should be collected in a separate, sealed,

and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Sharps: Any sharps, such as needles or contaminated glassware, must be disposed of in

a designated sharps container for hazardous materials.

Container Management:

Use only approved, leak-proof containers for hazardous waste.

Ensure containers are kept closed except when adding waste.

Label containers with "Hazardous Waste," the full chemical name ("Finrozole"), and the

specific hazard warnings (e.g., "Reproductive Toxin").

Storage:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

The storage area should be well-ventilated and have secondary containment to prevent

spills.

Disposal Request:
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Once the waste container is full or ready for disposal, follow your institution's procedures

for requesting a hazardous waste pickup from the EHS office.

Do not pour Finrozole waste down the drain.[5] This is a violation of EPA regulations for

hazardous waste pharmaceuticals.

Documentation:

Maintain accurate records of the amount of Finrozole waste generated and the date of

disposal requests. This documentation is crucial for regulatory compliance.

Emergency Procedures:

In case of a spill, evacuate the immediate area and prevent others from entering.

If you are trained and it is safe to do so, contain the spill using a chemical spill kit.

Report the spill to your laboratory supervisor and the institutional EHS office immediately.

Regulatory Framework
The disposal of pharmaceutical waste is regulated by several agencies, including:

Environmental Protection Agency (EPA): Regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[5][6]

Drug Enforcement Administration (DEA): Regulates the disposal of controlled substances.[7]

While Finrozole is not currently listed as a controlled substance, it is important to be aware

of DEA regulations for other laboratory chemicals.

State and Local Agencies: Individual states may have more stringent regulations than the

federal government. Always consult your local EHS office for specific requirements.

By implementing these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of Finrozole, fostering a culture of safety and environmental

responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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